BENGHE Foundational & Exploratory

Check Availability & Pricing

What are the magnetic properties of samarium-
cobalt alloys?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Einecs 235-359-4

Cat. No.: B15175118

An In-depth Technical Guide to the Magnetic Properties of Sam-Cobalt Alloys

Samarium-cobalt (SmCo) alloys are a class of rare-earth permanent magnets renowned for
their exceptional magnetic strength, remarkable thermal stability, and high resistance to
corrosion and demagnetization.[1][2] Developed in the 1960s, they were the first rare-earth
magnets to be commercialized and continue to be the material of choice for demanding
applications in aerospace, military, medical, and automotive sectors where high performance at
elevated temperatures is critical.[1][3]

This guide provides a detailed overview of the magnetic properties of the two main types of
SmCo magnets, SmCos and Sm2Co17, their underlying physical mechanisms, and the
experimental protocols used for their characterization.

Core Magnetic Properties

SmCo magnets are generally categorized into two main series, distinguished by their
stoichiometry: SmCos (1:5) and Sm2Co17 (2:17).[4] The 2:17 series, a later development, is
more common today and offers superior magnetic properties, including a higher maximum
energy product and better thermal stability.[5]

The key magnetic characteristics of these alloys are their high magnetic anisotropy, which
means they have a preferred direction of magnetization, and their high coercivity, which is their
resistance to demagnetization.[1] In Sm2Co17 alloys, this high coercivity is achieved through a
mechanism known as domain wall pinning within a complex cellular microstructure.[5][6] This
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structure, consisting of 2:17R cells, a 1:5H cell boundary phase, and a 1:3R lamellar phase,
creates energy barriers that impede the movement of magnetic domain walls, thus preserving
the material's magnetized state.[5][7]

Quantitative Magnetic and Physical Properties

The properties of SmCo magnets can vary based on their specific grade and manufacturing
process. The following tables summarize typical values for key magnetic and physical
parameters for both sintered SmCos and Sm2Co17 alloys.

Table 1: Magnetic Properties of Sintered SmCo Alloys

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9332176/
https://www.researchgate.net/publication/328545453_Attractive-domain-wall-pinning_controlled_Sm-Co_magnets_overcome_the_coercivity-remanence_trade-off
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

. Sm2Coa17 .
Property Symbol SmCos Series ) Units
Series
Remanence B 0.8-1.0 09-1.15 T
8-10 9-115 kG
Coercivity Hcb 620 - 788 500 - 800 kA/m
7.8-9.9 6.3 -10.0 kOe
Intrinsic i
o Hcj =21830 1200 - 2400 kA/m

Coercivity
>23.0 15-30 kOe
Max. Energy

(BH)max 128 - 200 160 - 260 kJ/m3
Product
16 - 25 20 - 32 MGOe
Curie

Tc ~700 - 750 ~800 - 850 °C
Temperature
Max. Operating

Tmax ~250 ~300 - 350 °C
Temp.
Reversible Temp.

o a(B) -0.04 to -0.05 -0.03 to -0.035 %/°C

Coefficient of B
Reversible Temp. )

B(Hcj) -0.28 t0 -0.30 -0.15t0 -0.25 %/°C

Coefficient of Hcj

Data compiled from multiple sources.[1][3][4][5][8][9][10]

Table 2: Physical and Mechanical Properties of Sintered SmCo Alloys
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Property SmCos Series Sm2Coa17 Series Units
Density 8.2-84 8.3-85 g/cm3
Vickers Hardness 500 - 650 400 - 650 HV
Compressive Strength 1000 - 1100 800 - 1000 N/mm?2
Flexural Strength 200 - 400 150 - 180 N/mm?2
Electrical Resistivity (110-170) x 10-° (50 -90) x 10-° Q-cm

Data compiled from multiple sources.[1]

Manufacturing and Property Control

The magnetic properties of SmCo alloys are intrinsically linked to their manufacturing process.
The predominant method is a powder metallurgy technique involving sintering.[11][12] The
general workflow ensures the formation of the desired microstructure and the alignment of the
magnetic domains.
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Sintered SmCo Magnet Manufacturing Workflow
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Hysteresigraph Measurement Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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